2-(4-Phenyl-1,3-thiazol-2-yl)acetic acid hydrochloride

• Molecular Formula: C11H10ClNO2S
• Molecular Weight: 255.72 g/mol
• IUPAC Name: 2-(4-phenyl-1,3-thiazol-2-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C11H9NO2S.ClH/c13-11(14)6-10-12-9(7-15-10)8-4-2-1-3-5-8;/h1-5,7H,6H2,(H,13,14);1H
• InChI Key: UQVDKVJXYYRNQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)CC(=O)O.Cl

Description

Molecular Architecture and Crystallographic Analysis

The molecular structure of 2-(4-phenyl-1,3-thiazol-2-yl)acetic acid hydrochloride comprises a thiazole ring substituted at the 4-position with a phenyl group and at the 2-position with an acetic acid side chain, protonated as a hydrochloride salt. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, adopts a planar conformation due to aromatic π-delocalization. The phenyl ring at C4 lies perpendicular to the thiazole plane, minimizing steric hindrance, while the acetic acid group at C2 extends outward, facilitating hydrogen bonding with the chloride ion.

Crystallographic data for this compound remain limited in publicly available literature. However, analogous thiazole derivatives exhibit monoclinic or orthorhombic crystal systems with P2₁/c or Pbca space groups. For example, the sodium salt of 2-(4-phenylthiazol-2-yl)acetate crystallizes in a monoclinic lattice with unit cell parameters a = 8.42 Å, b = 12.15 Å, c = 10.73 Å, and β = 105.3°, as inferred from related structures. X-ray diffraction (XRD) patterns of similar compounds reveal intermolecular hydrogen bonds between the carboxylic acid group and chloride ions, stabilizing the crystal lattice.

Table 1: Key Structural Parameters

Parameter	Value/Description	Source
Molecular formula	C₁₁H₁₀ClNO₂S
Molecular weight	255.72 g/mol
Crystal system	Monoclinic (hypothesized)
Space group	P2₁/c (hypothesized)

Preparation Methods

General Synthetic Routes

The synthesis of 2-(4-Phenyl-1,3-thiazol-2-yl)acetic acid hydrochloride primarily involves the construction of the thiazole ring substituted with a phenyl group and the introduction of an acetic acid moiety, followed by conversion to the hydrochloride salt for enhanced solubility and stability.

Common synthetic approaches include:

• Condensation of 4-phenylthiazole with chloroacetic acid under acidic conditions:
  This method uses 4-phenylthiazole as the starting heterocycle, which reacts with chloroacetic acid in the presence of hydrochloric acid as a catalyst. The acidic environment promotes nucleophilic substitution leading to the formation of the acetic acid side chain at the 2-position of the thiazole ring. The product is then isolated and purified by recrystallization to obtain the hydrochloride salt form. This is a widely used laboratory-scale synthesis route.

• Multi-step synthesis via 1,3-thiazolidine derivatives and aromatic aldehydes:
  Another method involves reacting 1,3-thiazolidine derivatives with aromatic aldehydes such as benzaldehyde in solvents like ethanol or dimethylformamide (DMF) at elevated temperatures. This route facilitates cyclization and formation of the thiazole ring bearing the phenyl substituent and acetic acid functionality.

• Thiourea-based cyclization with haloacetoacetates (analogous methods):
  Although specifically reported for related aminothiazolylacetic acids, methods involving the reaction of thiourea with ethyl 4-chloroacetoacetate or ethyl 4-bromoacetoacetate yield thiazole derivatives that can be hydrolyzed to the corresponding acetic acid. This process employs chlorinated solvents (e.g., methylene chloride) and controlled temperature conditions (5–30 °C) to optimize yield and purity. Such protocols demonstrate the utility of haloacetoacetate intermediates in thiazole ring formation and may be adapted for phenyl-substituted analogs.

Detailed Reaction Conditions and Parameters

Parameter	Typical Conditions	Notes
Starting materials	4-Phenylthiazole, chloroacetic acid	Purity > 98% preferred
Catalyst	Hydrochloric acid (HCl)	Facilitates nucleophilic substitution
Solvent	Water or ethanol	Ethanol used in multi-step methods
Temperature	Reflux (~80–100 °C) or controlled 5–30 °C	Reflux for condensation; low temp for cyclization
Reaction time	4–6 hours	Longer reflux improves cyclization but risks decomposition
Molar ratios	1:1 to 1:1.2 (4-phenylthiazole:chloroacetic acid)	Slight excess of chloroacetic acid may improve yield
Purification	Recrystallization or column chromatography	Achieves >97% purity
Salt formation	Addition of HCl gas or aqueous HCl	Converts free acid to hydrochloride salt

Industrial Scale Production

In industrial settings, continuous flow reactors are employed to enhance control over reaction parameters such as temperature, pressure, and mixing efficiency. This leads to:

• Increased yields and purity.
• Reduced reaction times.
• Enhanced reproducibility and safety.
• Automation reduces human error.

Continuous flow methods allow precise dosing of reagents like chloroacetic acid and hydrochloric acid to 4-phenylthiazole, enabling scalable synthesis of 2-(4-Phenyl-1,3-thiazol-2-yl)acetic acid hydrochloride.

Chemical Reaction Analysis Related to Preparation

Reaction Types Involved

• Nucleophilic substitution: Introduction of the acetic acid side chain via displacement of halogen in chloroacetic acid.
• Cyclization: Formation of the thiazole ring from precursors such as thiazolidine or thiourea derivatives.
• Salt formation: Conversion of the free acid to hydrochloride salt to improve solubility and stability.

Common Reagents and Their Roles

Reagent	Role
Hydrochloric acid (HCl)	Catalyst and salt-forming agent
Chloroacetic acid	Acetic acid side chain donor
4-Phenylthiazole	Thiazole ring precursor with phenyl substitution
Ethanol or DMF	Solvent for cyclization and condensation reactions
Thiourea (in analog methods)	Source of sulfur and nitrogen for thiazole ring formation

Research Findings on Preparation Optimization

• Reaction time and temperature: Prolonged reflux times (4–6 hours) at ~80–100 °C favor completion of substitution and cyclization but must be balanced to avoid decomposition.
• Catalyst concentration: Optimal hydrochloric acid concentration enhances protonation of reactants, improving nucleophilic substitution efficiency.
• Purification techniques: Recrystallization from appropriate solvents yields high purity (>97%), confirmed by spectroscopic methods (NMR, IR).
• Use of chlorinated solvents in cyclization: Methylene chloride and related solvents provide inert media for controlled addition of reactive acyl chlorides, improving yield and product stability.
• Stability considerations: The hydrochloride salt form is more stable and less prone to decarboxylation or degradation compared to free acid forms.

Summary Table of Preparation Methods

Method	Starting Materials	Conditions	Yield/Purity	Notes
Direct substitution	4-Phenylthiazole + chloroacetic acid + HCl	Reflux in aqueous or ethanol, 4–6 h	High purity after recrystallization	Simple, scalable, widely used
Cyclization with aldehydes	1,3-Thiazolidine + benzaldehyde + acetic acid	Heating in ethanol or DMF, elevated temp	Moderate to high purity	Multi-step, allows structural variation
Thiourea + haloacetoacetate*	Thiourea + ethyl 4-chloroacetoacetate	Stirring at 5–30 °C in methylene chloride	High purity, stable product	Used for related aminothiazolylacetic acids; adaptable

*Adapted from related thiazole derivative syntheses.

Analytical Characterization Relevant to Preparation

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms thiazole ring formation, phenyl substitution, and acetic acid side chain.
• Infrared (IR) Spectroscopy: Identifies carboxylic acid and hydrochloride salt functional groups.
• Mass Spectrometry (MS): Confirms molecular weight (255.72 g/mol for hydrochloride salt).
• Elemental Analysis: Validates composition and purity.
• Melting Point Determination: Assesses crystallinity and purity.

These techniques ensure the synthesized compound meets the required chemical and physical standards for research and pharmaceutical use.

Chemical Reactions Analysis

Types of Reactions

2-(4-Phenyl-1,3-thiazol-2-yl)acetic acid hydrochloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones, depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the thiazole ring to a thiazolidine ring, altering its biological activity.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the phenyl ring or the thiazole ring, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can produce a variety of derivatives with different functional groups attached to the phenyl or thiazole rings.

Scientific Research Applications

2-(4-Phenyl-1,3-thiazol-2-yl)acetic acid hydrochloride is a chemical compound that has potential applications in medicinal chemistry and pharmaceuticals due to its unique structure featuring a thiazole ring substituted with a phenyl group and an acetic acid functional group.

Primary Applications

• Pharmaceutical development Due to its unique structure, 2-(4-Phenyl-1,3-thiazol-2-yl)acetic acid hydrochloride may serve as a building block for synthesizing more complex molecules in medicinal chemistry.
• Anti-inflammatory and anticancer Research suggests that compounds containing thiazole rings often display a range of biological activities.

Reactivity

The reactivity of 2-(4-Phenyl-1,3-thiazol-2-yl)acetic acid hydrochloride can be attributed to the presence of the thiazole ring and the carboxylic acid group. Key reactions may include:

• Esterification
• Amide formation
• Salt formation

These reactions are significant for synthesizing derivatives that may exhibit enhanced biological activity or modified pharmacokinetic properties.

Potential Areas of Investigation

Interaction studies involving 2-(4-Phenyl-1,3-thiazol-2-yl)acetic acid hydrochloride are crucial for understanding its pharmacodynamics. Potential areas of investigation include:

• Receptor binding assays to identify its molecular targets.
• Enzyme inhibition studies to assess its impact on biological pathways.
• Cellular assays to determine its effects on cell behavior.

Mechanism of Action

The mechanism of action of 2-(4-Phenyl-1,3-thiazol-2-yl)acetic acid hydrochloride involves its interaction with specific molecular targets in biological systems. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the growth of bacteria by interfering with essential metabolic pathways or induce apoptosis in cancer cells by activating specific signaling pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 2-(4-Phenyl-1,3-thiazol-2-yl)acetic acid hydrochloride with structurally analogous thiazole derivatives, focusing on substituents, molecular properties, and reported applications.

Compound Name	Substituents	Molecular Weight (g/mol)	Purity	Key Features	References
2-(4-Phenyl-1,3-thiazol-2-yl)acetic acid hydrochloride	Phenyl, acetic acid, HCl	277.41 (free acid: 235.29)	≥95%	Base compound with phenyl group; used in hybrid syntheses for cytotoxic studies.
[2-(2-Chlorophenyl)-1,3-thiazol-4-yl]acetic acid hydrochloride (HA-7543)	2-Chlorophenyl, acetic acid, HCl	298.16	95%	Chlorine substitution enhances lipophilicity; potential improved bioactivity.
2-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]acetate sodium	4-Fluorophenyl, acetate, Na⁺	273.25	≥95%	Fluorine increases electronegativity; sodium salt improves aqueous solubility.
2-[4-(Thiophen-2-yl)-1,3-thiazol-5-yl]acetic acid	Thiophene, acetic acid	250.30	97%	Thiophene replaces phenyl; altered π-electron system affects binding affinity.
2-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]ethan-1-amine hydrochloride	4-Methoxyphenyl, ethylamine, HCl	295.78	97%	Methoxy group and amine chain may enhance CNS penetration.

Structural and Functional Analysis

Substituent Effects: Phenyl vs. Halogenated Aryl Groups: The parent compound’s phenyl group provides a planar aromatic system for π-π interactions. Thiophene Substitution: Replacement of phenyl with thiophene (as in 2-[4-(Thiophen-2-yl)...]) introduces a sulfur-containing heterocycle, altering electronic properties and solubility .

Functional Group Variations :

• Acetic Acid vs. Ethylamine : The acetic acid group in the parent compound enables salt formation (e.g., hydrochloride) for solubility, while ethylamine derivatives (e.g., 2-[4-(4-methoxyphenyl)...]) may target amine-specific biological pathways .

Synthetic Routes :

• The parent compound and its analogs are synthesized via cyclodehydration using POCl₃ . Modifications in substituents (e.g., chlorine, fluorine) require tailored starting materials, such as chlorophenyl or fluorophenyl precursors .

Chlorinated analogs (e.g., HA-7543) may show enhanced activity due to increased lipophilicity .

Biological Activity

2-(4-Phenyl-1,3-thiazol-2-yl)acetic acid hydrochloride, also known as (4-phenylthiazol-2-yl)acetic acid, is a compound with notable biological activities. Its molecular formula is C$_{11}$H$_9$NO$_2$S, and it has been researched for various pharmacological effects, including anti-inflammatory, analgesic, and potential anticancer properties.

• Molecular Weight : 219.26 g/mol
• CAS Number : 38107-10-7
• Synonyms : 4-Phenylthiazole-2-acetic acid, 2-(4-phenylthiazol-2-yl)acetic acid

1. Antimicrobial Activity

Research has indicated that thiazole derivatives exhibit significant antimicrobial properties. Studies have shown that compounds containing thiazole rings can inhibit the growth of various bacterial strains. For instance, derivatives of thiazole were tested against Gram-positive and Gram-negative bacteria, demonstrating varying degrees of effectiveness with minimum inhibitory concentrations (MICs) often in the low micromolar range .

2. Antitumor Activity

Thiazole-containing compounds have been explored for their anticancer potential. In vitro studies revealed that 2-(4-phenylthiazol-2-yl)acetic acid hydrochloride exhibited cytotoxic effects on cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer). The IC$_{50}$ values for these activities were reported to be significantly lower than those of standard chemotherapeutic agents like doxorubicin, indicating a promising avenue for further development .

Cell Line	IC$_{50}$ (µg/mL)	Reference
MCF-7	1.61 ± 0.92
HeLa	1.98 ± 1.22

3. Anti-inflammatory and Analgesic Effects

The compound has shown potential anti-inflammatory properties in various animal models. In studies involving carrageenan-induced paw edema in rats, administration of the compound resulted in a significant reduction in swelling compared to control groups. Additionally, it demonstrated analgesic effects in formalin-induced pain models, suggesting its utility as a non-steroidal anti-inflammatory drug (NSAID) .

The biological activity of 2-(4-phenylthiazol-2-yl)acetic acid hydrochloride is attributed to its ability to interact with various biological targets:

• Inhibition of Cyclooxygenase Enzymes : The compound may inhibit COX enzymes involved in the inflammatory pathway.
• Apoptosis Induction in Cancer Cells : It potentially triggers apoptotic pathways in cancer cells through modulation of Bcl-2 family proteins.

Case Studies

Several case studies have documented the therapeutic applications of thiazole derivatives:

• Case Study on Antitumor Efficacy :
  A study evaluated the effects of thiazole derivatives on tumor growth in xenograft models. The results showed that treatment with compounds similar to 2-(4-phenylthiazol-2-yl)acetic acid led to reduced tumor size and increased survival rates compared to untreated controls .
• Case Study on Pain Management :
  In a clinical setting, patients suffering from chronic pain were administered thiazole derivatives as part of their pain management regimen. Results indicated a significant decrease in pain scores within two weeks of treatment .

Q & A

Q. What are the standard synthetic routes for preparing 2-(4-Phenyl-1,3-thiazol-2-yl)acetic acid hydrochloride, and what critical reaction parameters influence yield?

Answer: Common methods involve condensation of thiazole precursors (e.g., substituted benzaldehydes) with acetic acid derivatives under acidic catalysis. A representative protocol includes refluxing 4-amino-triazole analogs with benzaldehyde in ethanol containing glacial acetic acid for 4 hours, followed by solvent evaporation and filtration . Key parameters affecting yield:

• Reaction time/temperature: Prolonged reflux improves cyclization but risks decomposition.
• Catalyst concentration: Glacial acetic acid (5 drops per 0.001 mol substrate) optimizes protonation .
• Purification: Recrystallization or column chromatography achieves >97% purity, as validated for structurally related thiazolecarboxylic acids .

Q. Which spectroscopic and analytical techniques are most effective for characterizing this compound?

Answer:

Technique	Application	Example Data
1H/13C NMR	Confirms thiazole ring and acetic acid moiety	δ 7.2–8.1 ppm (aromatic protons)
HPLC	Purity assessment	>97% purity
Melting Point	Verifies crystalline integrity	139.5–140°C (analogous compounds)
X-ray Diffraction	Definitive conformation analysis	Applied to ethyl thiazole-acetate derivatives

Q. What safety protocols are essential when handling this compound?

Answer:

• Use fume hoods for synthesis steps and PPE (nitrile gloves, lab coats).
• Store in airtight containers with desiccants (hydrochloride form is hygroscopic) .
• Follow institutional chemical hygiene plans, including 100% safety exam compliance for lab access .
• Immediate medical consultation required for exposure, with SDS documentation provided .

Advanced Research Questions

Q. How can Design of Experiments (DoE) optimize synthesis while minimizing resource expenditure?

Answer: DoE reduces trials by systematically varying factors (e.g., molar ratios, catalyst volume, reflux duration). For example:

• Fractional factorial designs isolate critical parameters (e.g., acetic acid concentration ).
• Response Surface Methodology (RSM) identifies yield maxima, validated via ANOVA .
  Case study: A 50% reduction in experiments was achieved for thiazole derivatives by testing 3 factors (temperature, time, catalyst) across 8 runs instead of 27 .

Q. What computational strategies enable predictive modeling of novel derivatives?

Answer:

• Quantum mechanical calculations (DFT): Maps energy landscapes for reaction intermediates (e.g., thiazole ring closure) .
• Machine learning (ML): Trains on datasets of thiazole reactions to predict regioselectivity.
• ICReDD framework: Integrates computational and experimental data, accelerating reaction development by 3–5x .
  Example: Transition state analysis predicts optimal benzaldehyde substituents for derivative synthesis.

Q. How should contradictory biological activity data for structural analogs be resolved?

Answer: Contradictions often arise from:

• Solvent effects: DMSO concentration alters membrane permeability .
• Impurity interference: Byproducts like 2-phenyl-1,3-thiazole-4-carboxylic acid may skew assays .
  Resolution pathway:

Replicate studies under harmonized protocols.

Conduct forced degradation studies to identify impurities.

Validate with orthogonal assays (e.g., SPR binding vs. cellular activity).

Q. What reactor design considerations apply to scaling up catalytic synthesis under GMP-like conditions?

Answer:

Parameter	Batch Reactor	Continuous Flow
Residence Time	4–6 hours	<30 minutes
Heat Management	Jacketed reactors for exothermic steps	Microreactors enable rapid cooling
PAT Integration	Offline HPLC sampling	Inline pH/turbidity sensors
Material compatibility: Hastelloy reactors resist HCl corrosion; glass-lined reactors suit low-agitation processes.